N-(6-((2-oxo-2-((5-propyl-1,3,4-thiadiazol-2-yl)amino)ethyl)thio)pyridazin-3-yl)furan-2-carboxamide

• IUPAC Name: N-[6-[2-oxo-2-[(5-propyl-1,3,4-thiadiazol-2-yl)amino]ethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N6O3S2/c1-2-4-14-21-22-16(27-14)18-12(23)9-26-13-7-6-11(19-20-13)17-15(24)10-5-3-8-25-10/h3,5-8H,2,4,9H2,1H3,(H,17,19,24)(H,18,22,23)
• InChI Key: HWIKPMIORMSHIM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H16N6O3S2
• Molecular Weight: 404.5 g/mol

Description

N-(6-((2-oxo-2-((5-propyl-1,3,4-thiadiazol-2-yl)amino)ethyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C16H16N6O3S2 and its molecular weight is 404.46. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Biological Properties : This compound, as part of a novel heterocyclic compound group, has been synthesized and characterized for its biological properties. Studies have shown its potential in antimicrobial activities against both gram-positive and gram-negative bacteria, as well as various fungi (Patel, Patel, & Shah, 2015).

• Reactivity and Synthesis Techniques : The reactivity of this compound has been explored, revealing insights into its synthesis and potential for forming other derivatives through reactions with bases and other agents (Aleksandrov & El’chaninov, 2017).

• Application in Insecticide Development : A related study highlighted its use in the development of a new class of insecticides. The replacement of the pyridazine ring with a 1,3,4-thiadiazole ring in this compound led to more potent biological activity against pests (Eckelbarger et al., 2017).

• Potential in Antitumor Activity : Another significant application is in the field of antitumor activity. A series of derivatives containing the 1,3,4-thiadiazole moiety were synthesized and showed inhibitory activity against certain tumor cells, demonstrating its potential in cancer research (Qin et al., 2020).

• Synthesis of Diverse Derivatives : The compound has been used as a base for synthesizing a range of derivatives. These derivatives have shown a variety of biological activities, including antimicrobial and potential therapeutic properties (Abdelhamid, Ismail, & Abdel-Aziem, 2008).

Mechanism of Action

Target of action

Compounds containing a 1,3,4-thiadiazol-2-yl group, such as “N-(6-((2-oxo-2-((5-propyl-1,3,4-thiadiazol-2-yl)amino)ethyl)thio)pyridazin-3-yl)furan-2-carboxamide”, have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of action

Many 1,3,4-thiadiazol-2-yl compounds are known to interact with various enzymes and receptors in the body, leading to their diverse biological activities .